Cas no 106325-86-4 (cis-Piceatannol)

cis-Piceatannol Properties

Names and Identifiers

• cis-Piceatannol
• 4-[(Z)-2-(3,5-dihydroxyphenyl)ethenyl]benzene-1,2-diol
• Lopac-P-0453
• (Z)-4-[2-(3,5-Dihydroxyphenyl)ethenyl]-1,2-benzenediol
• NCGC00015794-01
• SCHEMBL19953785
• J-001574
• CHEBI:76156
• CHEMBL1603409
• Q27145793
• CDRPUGZCRXZLFL-UPHRSURJSA-N
• (Z)-4-(3,5-Dihydroxystyryl)benzene-1,2-diol
• 5-[(1Z)-2-(3,4-dihydroxyphenyl)ethenyl]benzene-1,3-diol
• DTXSID40424968
• cis-3,5,3',4'-tetrahydroxystilbene
• (Z)-3,5,3',4'-tetrahydroxystilbene
• 4-[(1Z)-2-(3,5-Dihydroxyphenyl)ethenyl]-1,2-benzenediol;
• 106325-86-4
• +Expand

• InChIKey： CDRPUGZCRXZLFL-UPHRSURJSA-N
• Inchi： 1S/C14H12O4/c15-11-5-10(6-12(16)8-11)2-1-9-3-4-13(17)14(18)7-9/h1-8,15-18H/b2-1-
• SMILES： OC1C=C(/C=C\C2C=C(O)C(O)=CC=2)C=C(O)C=1

Computed Properties

• Exact Mass: 244.07400
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 244.07355886g/mol
• Heavy Atom Count: 18
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 80.9Ų

Experimental Properties

• LogP: 2.67940
• PSA: 80.92000
• Solubility: Almost insoluble (0.032 g/l) (25 º C),
• Density: 1.468±0.06 g/cm3 (20 ºC 760 Torr),